Cas no 1261506-64-2 (3,5-Dichloro-2-(perfluorophenyl)pyridine-4-methanol)

• Product Name: 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-methanol
• CAS No: 1261506-64-2
• MF: C₁₂H₄Cl₂F₅NO
• MW: 344.0642786026
• CID: 4914567
• Update Time: 2025-10-21

3,5-Dichloro-2-(perfluorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H4Cl2F5NO/c13-4-1-20-12(6(14)3(4)2-21)5-7(15)9(17)11(19)10(18)8(5)16/h1,21H,2H2
• InChI Key： NMHFFIPMMJIDCW-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C(=CN=C1C1C(=C(C(=C(C=1F)F)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 3.4
• Topological Polar Surface Area: 33.1

Additional information on 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-methanol

Research Briefing on 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-methanol (CAS: 1261506-64-2)

This research briefing provides an in-depth analysis of the latest advancements and applications of 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-methanol (CAS: 1261506-64-2), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features, including the perfluorophenyl and pyridine moieties, make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key findings from recent research is the compound's role in modulating specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-methanol exhibit potent inhibitory activity against certain tyrosine kinases, which are implicated in cancer progression. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, highlighting its potential as a scaffold for designing next-generation kinase inhibitors.

Another area of interest is the compound's application in antimicrobial research. A recent preprint on BioRxiv reported that 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-methanol derivatives showed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings suggest that further optimization of this scaffold could lead to novel antibiotics with improved efficacy against resistant pathogens.

In addition to its therapeutic potential, 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-methanol has also been investigated for its utility in chemical biology tools. A 2024 study in ACS Chemical Biology described the development of fluorescent probes based on this compound, which were used to visualize and track specific enzymatic activities in live cells. The probes exhibited high specificity and low cytotoxicity, making them valuable tools for studying cellular processes in real-time.

Despite these promising developments, challenges remain in the clinical translation of 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-methanol-based therapeutics. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a key player in future drug discovery and chemical biology efforts.

In conclusion, 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-methanol (CAS: 1261506-64-2) represents a multifaceted compound with significant promise in both therapeutic and diagnostic applications. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative solutions in the chemical biology and pharmaceutical industries.